![molecular formula C22H25N3O4S B7693527 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide](/img/structure/B7693527.png)
3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of medicinal chemistry. The compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide is not fully understood. However, it is believed to exert its biological effects by inhibiting the activity of certain enzymes and proteins in the body. For example, the compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators.
Biochemical and Physiological Effects:
The compound has been shown to exhibit a range of biochemical and physiological effects. It has been found to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of inflammatory conditions such as arthritis. The compound has also been shown to possess potent anti-cancer activity, making it a promising candidate for the development of new cancer therapies.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide is its broad range of biological activities. This makes it a versatile compound that can be used for a variety of different applications. However, one of the main limitations of the compound is its relatively complex synthesis method, which can make it difficult to produce in large quantities.
Future Directions
There are a number of future directions for research on 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide. One potential area of research is the development of new drugs based on the compound. Another potential area of research is the investigation of the compound's mechanism of action, which could lead to the development of new therapies for a range of different conditions. Finally, further research is needed to explore the limitations of the compound and to develop new synthesis methods that can overcome these limitations.
Synthesis Methods
The synthesis of 3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(p-tolyl)benzenesulfonamide involves a multi-step process that requires the use of various reagents and solvents. The first step involves the reaction of cyclohexyl hydrazine with ethyl acetoacetate to form 5-cyclohexyl-1,2,4-oxadiazole. This intermediate is then reacted with 4-methoxybenzenesulfonyl chloride and p-toluidine to form the final product.
Scientific Research Applications
The chemical compound has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The compound has also been shown to possess potent antibacterial and antifungal activity, making it a promising candidate for the development of new antibiotics.
Properties
IUPAC Name |
3-(5-cyclohexyl-1,2,4-oxadiazol-3-yl)-4-methoxy-N-(4-methylphenyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25N3O4S/c1-15-8-10-17(11-9-15)25-30(26,27)18-12-13-20(28-2)19(14-18)21-23-22(29-24-21)16-6-4-3-5-7-16/h8-14,16,25H,3-7H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DYWMBLLIAUYHJK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NS(=O)(=O)C2=CC(=C(C=C2)OC)C3=NOC(=N3)C4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.